Cas no 15386-48-8 (1,3,5-Triazine-2,4-diamine,6-chloro-N2,N4-diethyl-, hydrochloride (1:1))

• Product Name: 1,3,5-Triazine-2,4-diamine,6-chloro-N2,N4-diethyl-, hydrochloride (1:1)
• CAS No: 15386-48-8
• MF: C₇H₁₃Cl₂N₅
• MW: 238.117618322372
• CID: 153507
• PubChem ID: 11970382
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-chloro-N2,N4-diethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-chloro-N2,N4-diethyl-, hydrochloride (1:1)
• 6-chloro-2-N,4-N-diethyl-1,3,5-triazine-2,4-diamine,hydrochloride
• DTXSID40165460
• 15386-48-8
• s-Triazine, 2-chloro-4,6-bis(ethylamino)-, monohydrochloride
• Z2895178038
• Simazine HCl
• Simazine hydrochloride

• Inchi： 1S/C7H12ClN5.ClH/c1-3-9-6-11-5(8)12-7(13-6)10-4-2;/h3-4H2,1-2H3,(H2,9,10,11,12,13);1H
• InChI Key： VRCXHMGSXHDTLT-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NC(=N1)NCC)NCC.Cl

Computed Properties

• Exact Mass: 237.05509
• Monoisotopic Mass: 237.054801
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7

Experimental Properties

• Boiling Point: 365.8°Cat760mmHg
• Flash Point: 175°C
• PSA: 62.73